Morpholinosulfur trifluoride
Overview
Description
Morpholinosulfur trifluoride, also known as Morph-DAST or Morpho-DAST, is a chemical compound with the empirical formula C4H8F3NOS . It is used as a nucleophilic fluorinating agent with greater thermal stability . It is also an active substance in antimicrobial agents that have been used to treat infections caused by bacteria and fungi .
Synthesis Analysis
Morpholinosulfur trifluoride is incorporated in the fluorination of trihexanols . It is used as a nucleophilic fluorinating agent with greater thermal stability . The deoxofluorination of cyclic α,α-dialkoxy ketones with morpholinosulfur trifluoride (Morph-DAST) resulted in 1,2-dialkoxy-1,2-difluorinated carbo- and heterocyclic compounds .Molecular Structure Analysis
The morpholine ring of Morpholinosulfur trifluoride possesses a chair conformation and occupies an equatorial position of the trigonal bipyramidal SF3 group . The compound exists in the gas phase as a mixture of two conformers .Chemical Reactions Analysis
Morpholinosulfur trifluoride is incorporated in the fluorination of trihexanols . It is used as a nucleophilic fluorinating agent with greater thermal stability . It is also used in the preparation of proline analogs and in the preparation of difluoropiperidines .Physical And Chemical Properties Analysis
Morpholinosulfur trifluoride has a molecular weight of 175.17 . It is a clear yellow to amber liquid . The refractive index n20/D is 1.454 (lit.) and the density is 1.436 g/mL at 25 °C (lit.) .Scientific Research Applications
Fluorination of Trihexanols
Morpholinosulfur trifluoride is used in the fluorination of trihexanols . This process involves the introduction of fluorine atoms into the trihexanol molecule, which can significantly alter its chemical properties and reactivity.
Nucleophilic Fluorinating Agent
This compound serves as a nucleophilic fluorinating agent . In this role, it donates a fluorine atom to a substrate in a nucleophilic substitution reaction. This is particularly useful in organic synthesis where the introduction of a fluorine atom can drastically change the properties of the resulting compound.
Thermal Stability
Morpholinosulfur trifluoride exhibits greater thermal stability . This makes it a preferred choice in reactions that require high temperatures, as it can withstand these conditions without decomposing.
Preparation of Proline Analogs
It is used in the preparation of proline analogs . Proline is an amino acid that plays a crucial role in protein structure and function. Creating analogs of proline can help in the study of protein dynamics and in the development of new pharmaceuticals.
Preparation of Difluoropiperidines
Morpholinosulfur trifluoride is also used in the preparation of difluoropiperidines . Difluoropiperidines are a class of organic compounds that have applications in medicinal chemistry due to their bioactive properties.
Catalysis
Morpholinosulfur trifluoride is used in catalysis. In this role, it speeds up chemical reactions without being consumed in the process. This is particularly useful in industrial processes where it can increase the efficiency and yield of the reaction.
Synthesis
This compound is used in various synthesis processes. Its unique chemical properties make it a valuable tool in the creation of a wide range of organic compounds.
Material Science
In material science, Morpholinosulfur trifluoride offers a wide range of applications. Its unique properties can be leveraged in the development of new materials with desired characteristics.
Safety And Hazards
Morpholinosulfur trifluoride is a combustible liquid that causes severe skin burns and eye damage . It may cause respiratory irritation . It reacts violently with water and containers may explode when heated . It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling this chemical .
Future Directions
properties
IUPAC Name |
trifluoro(morpholin-4-yl)-λ4-sulfane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8F3NOS/c5-10(6,7)8-1-3-9-4-2-8/h1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFXIRMVZNARBDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8F3NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10369812 |
Source
|
| Record name | Morpholinosulfur trifluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10369812 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Morpholinosulfur trifluoride | |
CAS RN |
51010-74-3 |
Source
|
| Record name | Morpholinosulfur trifluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10369812 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-morpholinylsulfur trifluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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